Cas no 1804416-51-0 (4-Cyano-6-methylpicolinoyl chloride)

• Product Name: 4-Cyano-6-methylpicolinoyl chloride
• CAS No: 1804416-51-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 4904321
• Update Time: 2025-05-20

4-Cyano-6-methylpicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-methylpicolinoyl chloride

• Inchi： 1S/C8H5ClN2O/c1-5-2-6(4-10)3-7(11-5)8(9)12/h2-3H,1H3
• InChI Key： JITWZEALUFPDBS-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C#N)=CC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.8
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-6-methylpicolinoyl chloride

4-Cyano-6-methylpicolinoyl Chloride (CAS No. 1804416-51-0): An Overview and Recent Advances

4-Cyano-6-methylpicolinoyl chloride (CAS No. 1804416-51-0) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This chlorinated derivative of picolinic acid has gained attention due to its unique chemical structure and potential for use in the development of novel pharmaceuticals and agrochemicals.

The molecular formula of 4-Cyano-6-methylpicolinoyl chloride is C₉H₇ClN₂O, and it has a molecular weight of approximately 200.62 g/mol. The compound features a cyano group at the 4-position and a methyl group at the 6-position of the picolinoyl ring, with a chlorine atom attached to the carbonyl carbon. This specific arrangement of functional groups imparts unique reactivity and stability properties to the molecule, making it an attractive building block for various synthetic transformations.

In recent years, 4-Cyano-6-methylpicolinoyl chloride has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of bioactive molecules with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of a series of novel pyrazole derivatives. These derivatives exhibited potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis.

Another area where 4-Cyano-6-methylpicolinoyl chloride has shown promise is in cancer research. A research team from the University of California, Los Angeles (UCLA) utilized this compound to develop a new class of small molecules that selectively target and inhibit cancer cell proliferation. The study, published in Cancer Research in 2022, demonstrated that these molecules effectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells, without significant toxicity to normal cells.

Beyond its applications in medicinal chemistry, 4-Cyano-6-methylpicolinoyl chloride has also found utility in agrochemical research. A recent study published in Pesticide Biochemistry and Physiology explored the use of this compound as an intermediate in the synthesis of novel herbicides. The resulting herbicides showed high efficacy against a range of weed species, making them potential candidates for commercial development.

The synthetic versatility of 4-Cyano-6-methylpicolinoyl chloride is further highlighted by its use in combinatorial chemistry approaches. Researchers at the Max Planck Institute for Chemical Ecology have employed this compound as a building block in high-throughput screening assays to identify new bioactive molecules with potential applications in pest control and plant protection. The ability to rapidly synthesize and screen large libraries of compounds using this intermediate has accelerated the discovery process and led to several promising leads.

In addition to its practical applications, 4-Cyano-6-methylpicolinoyl chloride has been studied for its fundamental chemical properties. A comprehensive review published in Chemical Reviews in 2021 summarized the reactivity patterns and synthetic methodologies associated with this compound. The review highlighted its utility as an electrophilic reagent in nucleophilic substitution reactions, particularly in the formation of amides and esters. The stability and reactivity profile of this compound make it an ideal candidate for use in complex multi-step syntheses.

The safety profile of 4-Cyano-6-methylpicolinoyl chloride is an important consideration for its widespread use. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. Researchers are encouraged to consult relevant safety data sheets (SDS) and adhere to best practices when working with this compound.

In conclusion, 4-Cyano-6-methylpicolinoyl chloride (CAS No. 1804416-51-0) is a valuable compound with diverse applications in medicinal chemistry, agrochemical research, and combinatorial synthesis. Its unique chemical structure and reactivity properties make it an attractive building block for the development of novel bioactive molecules with potential therapeutic and agricultural benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemical research.